Cas no 408523-27-3 (1-(2-Ethylphenyl)butan-1-ol)
1-(2-Ethylphenyl)butan-1-ol Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, 2-ethyl--alpha--propyl- (9CI)
- 1-(2-ethylphenyl)butan-1-ol
- 1-(2-Ethylphenyl)-1-butanol
- 1-Ethyl-2-(1-hydroxybutyl)benzene
- 1-(2-Ethylphenyl)butan-1-ol
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- MDL: MFCD11521078
- Inchi: 1S/C12H18O/c1-3-7-12(13)11-9-6-5-8-10(11)4-2/h5-6,8-9,12-13H,3-4,7H2,1-2H3
- InChI Key: XQEUZAOKVCPKFJ-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1CC)CCC
Computed Properties
- Exact Mass: 178.136
- Monoisotopic Mass: 178.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
1-(2-Ethylphenyl)butan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB429257-1 g |
1-(2-Ethylphenyl)-1-butanol |
408523-27-3 | 1g |
€482.30 | 2022-03-24 | ||
| abcr | AB429257-5 g |
1-(2-Ethylphenyl)-1-butanol |
408523-27-3 | 5g |
€1,123.50 | 2022-03-24 | ||
| abcr | AB429257-1g |
1-(2-Ethylphenyl)-1-butanol; . |
408523-27-3 | 1g |
€1621.70 | 2024-08-03 | ||
| abcr | AB429257-5g |
1-(2-Ethylphenyl)-1-butanol |
408523-27-3 | 5g |
€1373.40 | 2023-09-04 | ||
| A2B Chem LLC | AF92147-1g |
Benzenemethanol, 2-ethyl--alpha--propyl- (9CI) |
408523-27-3 | 97% | 1g |
$1205.00 | 2024-04-20 | |
| A2B Chem LLC | AF92147-5g |
Benzenemethanol, 2-ethyl--alpha--propyl- (9CI) |
408523-27-3 | 97% | 5g |
$2831.00 | 2024-04-20 | |
| Crysdot LLC | CD12073987-1g |
1-(2-Ethylphenyl)butan-1-ol |
408523-27-3 | 97% | 1g |
$437 | 2024-07-24 | |
| Crysdot LLC | CD12073987-5g |
1-(2-Ethylphenyl)butan-1-ol |
408523-27-3 | 97% | 5g |
$1177 | 2024-07-24 |
1-(2-Ethylphenyl)butan-1-ol Suppliers
1-(2-Ethylphenyl)butan-1-ol Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-(2-Ethylphenyl)butan-1-ol
Comprehensive Overview of 1-(2-Ethylphenyl)butan-1-ol (CAS No. 408523-27-3): Properties, Applications, and Industry Insights
1-(2-Ethylphenyl)butan-1-ol (CAS No. 408523-27-3) is an organic compound with a molecular formula of C12H18O. This aromatic alcohol is characterized by its unique structural features, combining an ethyl-substituted phenyl ring with a butanol side chain. The compound has garnered attention in various industrial and research applications due to its versatile chemical properties. In recent years, the demand for specialized intermediates like 1-(2-Ethylphenyl)butan-1-ol has surged, driven by advancements in pharmaceuticals, agrochemicals, and fragrance synthesis.
The compound's CAS number 408523-27-3 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers and manufacturers often search for "1-(2-Ethylphenyl)butan-1-ol synthesis" or "408523-27-3 suppliers," reflecting its niche yet growing relevance. Its solubility in organic solvents and moderate polarity make it a valuable building block in multi-step synthetic pathways. Notably, the 2-ethylphenyl moiety contributes to its stability, while the hydroxyl group enhances reactivity in esterification or etherification reactions.
In the context of sustainability, 1-(2-Ethylphenyl)butan-1-ol aligns with the industry's shift toward greener chemistry. Questions like "Is 1-(2-Ethylphenyl)butan-1-ol biodegradable?" or "eco-friendly derivatives of 408523-27-3" highlight evolving consumer priorities. While the compound itself is not inherently hazardous, its derivatives are explored for low-toxicity applications, such as non-irritant fragrance additives or mild surfactants. This adaptability positions it as a candidate for circular economy initiatives in chemical manufacturing.
From a technical standpoint, the compound's boiling point, melting point, and logP value are frequently queried parameters, underscoring its physicochemical importance. Analytical techniques like GC-MS and NMR are routinely employed to verify the purity of CAS 408523-27-3, ensuring compliance with industry standards. Furthermore, patent literature reveals its utility in catalytic asymmetric synthesis, a hotspot in modern organic chemistry. Searches for "1-(2-Ethylphenyl)butan-1-ol chiral resolution" or "408523-27-3 enantiomers" reflect this trend.
The pharmaceutical sector has shown interest in 1-(2-Ethylphenyl)butan-1-ol as a precursor for bioactive molecules. Its structural motif appears in scaffolds targeting mild analgesics or anti-inflammatory agents, though rigorous clinical validation remains ongoing. Concurrently, the agrochemical industry evaluates its potential in formulating slow-release pesticides, addressing queries like "408523-27-3 in crop protection." Such applications leverage the compound's balance of lipophilicity and hydrolytic stability.
In conclusion, 1-(2-Ethylphenyl)butan-1-ol (CAS No. 408523-27-3) exemplifies the intersection of innovation and practicality in specialty chemicals. Its role in sustainable synthesis, coupled with expanding applications, ensures its continued relevance. For researchers and procurement specialists, understanding its properties and market dynamics—such as "bulk pricing for 408523-27-3" or "scalable production methods"—is essential to capitalize on emerging opportunities.
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